2-(3-Cycloheptyl-1,2,4-oxadiazol-5-yl)azepane-1-sulfonyl fluoride

• IUPAC Name: 2-(3-cycloheptyl-1,2,4-oxadiazol-5-yl)azepane-1-sulfonyl fluoride
• InChI: InChI=1S/C15H24FN3O3S/c16-23(20,21)19-11-7-3-6-10-13(19)15-17-14(18-22-15)12-8-4-1-2-5-9-12/h12-13H,1-11H2
• InChI Key: RWNCHYLSUGWFNF-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)C2=NOC(=N2)C3CCCCCN3S(=O)(=O)F
• Molecular Formula: C15H24FN3O3S
• Molecular Weight: 345.4 g/mol
• CAS No.: 2411299-78-8

Description

Synthesis Analysis

An efficient one-pot method was developed for the synthesis of this compound. The reaction involves amidoximes reacting with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. Notably, this method allows the production of structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the need for protective groups.

Molecular Structure Analysis

The molecular structure of 2-(3-Cycloheptyl-1,2,4-oxadiazol-5-yl)azepane-1-sulfonyl fluoride features a seven-membered cycloheptyl ring fused with a 1,2,4-oxadiazole ring. The sulfonyl fluoride group adds reactivity and potential pharmacological properties. Single crystal X-ray diffraction studies reveal intramolecular hydrogen bonding between the N atom of the oxadiazole moiety and the NH2 group.

Physical and Chemical Properties Analysis

• NMR Spectrum : Peaks include NH2 (5.94 ppm, broad singlet), aromatic protons (7.95 ppm and 8.20 ppm, doublets), and an OH group (10.07 ppm, singlet).